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Compound of Interest

Compound Name: Dipotassium phosphite

Cat. No.: B083143

An In-depth Technical Guide on the Core Physical and Chemical Properties of Dipotassium
Hydrogen Phosphite

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of dipotassium hydrogen phosphite (KzHPO3). It includes quantitative data, detailed
experimental protocols, and visualizations of its mechanism of action, designed for
professionals in research and development.

Core Physical and Chemical Properties

Dipotassium hydrogen phosphite is an inorganic salt that exists as a white, hygroscopic
crystalline or amorphous powder under standard conditions.[1][2] Its high solubility in water and
uniqgue chemical structure make it suitable for a variety of applications, particularly in
agriculture.[1][2]

Quantitative Data Summary

The key physical and chemical properties of dipotassium hydrogen phosphite are summarized
in the table below for easy reference and comparison.
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Property Value

IUPAC Name Dipotassium hydrogen phosphite[1][3]
Potassium phosphite, Dipotassium

Synonyms phosphonate, Potassium hydrogenphosphite[1]
[2][4]

CAS Number 13492-26-7[1][4][5][€]

Molecular Formula

K2HPOs or HK203P[1][3][7]

158.18 g/mol [4] (Other reported values include

Molecular Weight
158.177 g/mol and 160.19 g/mol [1][2][3])
White hygroscopic powder or crystalline
Appearance
substance[1][2]
Melting Point > 300°C (decomposes)[1][8][9]
Density 0.979 g/mL at 20°C[1][8][9]

Solubility in Water

Very soluble[1][2][4]

Solubility in Alcohol

Insoluble[1][4][8]

pH (1% solution)

8.9 + 0.3[1]

pKa

1.3 (at 20°C)[8], 2.0 (at 25°C)[10]

Stability

Stable at room temperature, but hygroscopic[1]

Thermal Behavior

Dehydrates to potassium pyrophosphate at
204°C[1]

Chemical Structure and Reactivity

The structure of dipotassium hydrogen phosphite consists of a central phosphorus atom

bonded to three oxygen atoms and a hydrogen atom, with two potassium ions balancing the

charge.[1] A key characteristic is that the phosphorus atom is in a lower oxidation state (+3)

compared to phosphates (+5), which significantly influences its chemical reactivity.[1][7]
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This structural difference allows dipotassium phosphite to act as a reducing agent in certain
chemical reactions.[1] Its high mobility in both the xylem and phloem of plants is another critical
feature, enabling systemic movement throughout the plant.[7][11]

Applications

Dipotassium hydrogen phosphite is a multifunctional compound with significant applications in
both agriculture and industry.

» Agriculture:

o Fungicide: It is highly effective against oomycete pathogens such as Phytophthora,
Pythium, and Plasmopara, which cause devastating diseases like late blight and root rot.
[1][10]

o Fertilizer and Biostimulant: It serves as a source of potassium and acts as a biostimulant
that enhances the plant's natural defense mechanisms.[1][2][7] It can promote root growth,
improve photosynthesis, and increase crop yield and quality.[11][12]

e Industry:
o Reducing Agent: Utilized in various chemical synthesis processes.[1]
o Corrosion Inhibitor: Added to antifreeze formulations to prevent metal corrosion.[1]

o Nutrient Medium: Serves as a nutrient in the production of some antibiotics.[1]

Mechanism of Action in Plant Defense

Dipotassium hydrogen phosphite employs a dual mechanism to protect plants from pathogens.

» Direct Fungistatic Action: Phosphite ions directly inhibit the mycelial growth and spore
germination of pathogenic oomycetes.[7]

e Induced Systemic Resistance (ISR): Phosphite acts as a signaling molecule, triggering the
plant's innate immune system. This leads to a cascade of defense responses, including:

o Activation of the phenylpropanoid pathway.[7]
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o Production of defense compounds like phytoalexins.[7][13]

o Strengthening of cell walls through lignification.[7]

o Increased activity of antioxidant enzymes, which reduces oxidative damage from pathogen
attacks.[1][13]

This induced resistance prepares the plant to better withstand subsequent infections.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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